Cas no 76474-35-6 (1H-Pyrazole-4-carbonitrile, 5-amino-1-phenyl-3-(trifluoromethyl)-)

1H-Pyrazole-4-carbonitrile, 5-amino-1-phenyl-3-(trifluoromethyl)- structure
76474-35-6 structure
Product Name:1H-Pyrazole-4-carbonitrile, 5-amino-1-phenyl-3-(trifluoromethyl)-
CAS No:76474-35-6
MF:C11H7F3N4
MW:252.195291757584
CID:1780224
PubChem ID:692058
Update Time:2025-04-21

1H-Pyrazole-4-carbonitrile, 5-amino-1-phenyl-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-carbonitrile, 5-amino-1-phenyl-3-(trifluoromethyl)-
    • SR-01000398636-1
    • 5-amino-1-phenyl-3-(trifluoromethyl)-1H-pyrazole-4-carbonitrile
    • DB-139557
    • SR-01000398636
    • 76474-35-6
    • 1-phenyl-3-trifluoromethyl-4-cyano-5-aminopyrazole
    • SCHEMBL8997188
    • 5-amino-1-phenyl-3-(trifluoromethyl)pyrazole-4-carbonitrile
    • AG-687/25019009
    • AKOS003623600
    • CCG-104059
    • AAMDAAIUTDGNJY-UHFFFAOYSA-N
    • Inchi: 1S/C11H7F3N4/c12-11(13,14)9-8(6-15)10(16)18(17-9)7-4-2-1-3-5-7/h1-5H,16H2
    • InChI Key: AAMDAAIUTDGNJY-UHFFFAOYSA-N
    • SMILES: FC(C1C(C#N)=C(N)N(C2C=CC=CC=2)N=1)(F)F

Computed Properties

  • Exact Mass: 252.06241
  • Monoisotopic Mass: 252.06228073g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 342
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 67.6Ų

Experimental Properties

  • PSA: 67.63

1H-Pyrazole-4-carbonitrile, 5-amino-1-phenyl-3-(trifluoromethyl)- Related Literature

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